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Compound of Interest

Compound Name: 3-CHLOROTOLUENE-D7
CAS No.: 1219804-88-2
Cat. No.: B1142784
Get Quote
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Executive Summary & Strategic Utility

3-Chlorotoluene-d7 (CAS: 1219804-88-2) is not merely a solvent; it is a precision tool in
structural biology and pharmacokinetics. As the fully deuterated isotopologue of 3-
chlorotoluene, its primary utility lies in Nuclear Magnetic Resonance (NMR) spectroscopy—
where it provides a "silent” background free of proton signals—and Kinetic Isotope Effect (KIE)
studies.

In drug development, replacing hydrogen with deuterium at metabolic "hotspots" (such as the
methyl group or the aromatic ring) significantly alters the bond dissociation energy (C-D bonds
are stronger than C-H bonds). This property is exploited to slow down CYP450-mediated
metabolism without altering the drug's pharmacological potency, a strategy validated by the
FDA approval of deuterated therapeutics like deutetrabenazine.

This guide synthesizes the safety data of the parent compound (3-Chlorotoluene) with the
specific handling requirements of high-purity stable isotopes.
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Chemical Identity & Physical Characterization[1][2]
[31[4][5][6][7]

The following data characterizes the d7-isotopologue. Note that while chemical reactivity
mirrors the proteo-form, physical properties such as density and molecular weight differ due to
the heavy isotope effect.

Property Specification Notes
Chemical Name 3-Chlorotoluene-d7 Also: m-Chlorotoluene-d7
CAS Number 1219804-88-2 Parent (Unlabeled): 108-41-8
Fully deuterated (Methyl +
Formula C+D-Cl _
Ring)
Molecular Weight ~133.07 g/mol Unlabeled MW: 126.58 g/mol
Isotopic Purity > 98 atom % D Critical for NMR silence
Appearance Colorless Liquid Clear, aromatic odor
) Estimated (Parent is 1.072
Density ~1.15 g/mL
g/mL)
Boiling Point 160-162 °C Similar to parent
Flash Point 50 °C (Closed Cup) Flammable
Solubility Organic Solvents Immiscible in water

Risk Assessment & Toxicology (GHS Classification)

While specific toxicological data for the d7 variant is limited, read-across methodology from the
parent compound (3-Chlorotoluene) is the standard scientific approach for safety compliance.

Core Hazards

o Flammability (Category 3): Vapor/air mixtures are explosive above 50°C. Vapors are heavier
than air and may travel to ignition sources.
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» Acute Toxicity (Inhalation - Category 4): Harmful if inhaled.[1] High vapor concentrations act
as a central nervous system (CNS) depressant, causing dizziness or narcosis.

» Environmental Toxicity (Aquatic Chronic - Category 2): Toxic to aquatic life with long-lasting
effects.[2] Bioaccumulation potential exists.

Signal Word: WARNING
Metabolic Stability & KIE Logic

The following diagram illustrates why researchers utilize 3-Chlorotoluene-d7 in metabolic
stability assays. The C-D bond strength prevents rapid oxidative dealkylation.
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Figure 1: Kinetic Isotope Effect (KIE) mechanism showing increased metabolic stability of the
deuterated analog.

Operational Protocols: Handling & Storage[4][5][11]
[12][14][15]

Scientific Integrity Note: The primary operational risk with deuterated solvents is not just safety,
but isotopic dilution. Atmospheric moisture (

) introduces protons into the sample, ruining the NMR "silence” and creating HDO peaks.[3]

Protocol A: Anhydrous Handling Workflow

Objective: Maintain >99.8% isotopic purity during transfer.
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e Environment: Perform all transfers within a glove box under Nitrogen/Argon atmosphere or
use a Schlenk line technique.

o Glassware Prep: All pipettes, NMR tubes, and vials must be oven-dried at 150°C for at least
4 hours and cooled in a desiccator.

 Aliquoting:
o Do not pour from the master bottle.

o Use a clean, dry glass syringe with a long needle to withdraw liquid through the septum (if
available).

o If using a screw cap, blanket the open bottle with Nitrogen immediately upon opening.

o Sealing: Wrap caps with Parafilm or Teflon tape immediately after use to prevent vapor
exchange.

Protocol B: Emergency Response (Spill/Fire)

Objective: Containment of flammable, toxic liquid.
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Figure 2: Decision matrix for emergency response involving flammable deuterated solvents.
Regulatory & Disposal Compliance

e US DOT: UN2238, CHLOROTOLUENES, Class 3, PG Ill.[4]

¢ Disposal:

o Do NOT discharge into drains or the environment.[1]

o Collect as "Halogenated Organic Solvent Waste."
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o Incineration must be performed by a licensed facility equipped with scrubbers to handle
HCI generation during combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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